![molecular formula C7H10O2S B2650154 [4-(Methoxymethyl)thiophen-2-yl]methanol CAS No. 1229627-07-9](/img/structure/B2650154.png)
[4-(Methoxymethyl)thiophen-2-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[4-(Methoxymethyl)thiophen-2-yl]methanol” is a chemical compound with the CAS Number: 1229627-07-9 . It has a molecular weight of 158.22 . The IUPAC name for this compound is [4-(methoxymethyl)-2-thienyl]methanol . The InChI Code is 1S/C7H10O2S/c1-9-4-6-2-7(3-8)10-5-6/h2,5,8H,3-4H2,1H3 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI Code: 1S/C7H10O2S/c1-9-4-6-2-7(3-8)10-5-6/h2,5,8H,3-4H2,1H3 . This indicates that the compound contains 7 carbon atoms, 10 hydrogen atoms, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . The compound is stored at room temperature .Scientific Research Applications
Asymmetric Synthesis
"[4-(Methoxymethyl)thiophen-2-yl]methanol" has been explored as a chiral auxiliary for asymmetric synthesis. For instance, it has been utilized in the asymmetric synthesis of α-hydroxy esters through bidentate chelation-controlled alkylation of glycolate enolate, demonstrating its utility in producing chiral compounds with potential applications in pharmaceutical synthesis (Jung, Ho, & Kim, 2000).
Chemosensor Development
Research has shown that derivatives of "this compound" act as chemosensors. For example, a study demonstrated the use of 4-methoxy-N-((thiophen-2-yl)methyl)benzenamine, a related compound, as a highly selective chemosensor for silver ions, highlighting its potential in environmental monitoring and analytical chemistry (Tharmaraj, Devi, & Pitchumani, 2012).
Surface Site Probing on Metal Oxides
In the field of materials science, methanol derivatives are used to probe surface sites of metal oxide catalysts. A study utilized methanol to investigate the surface sites of ceria nanocrystals, providing insights into the interaction mechanisms relevant for catalysis and surface chemistry applications (Wu, Li, Mullins, & Overbury, 2012).
Molecular Docking and Drug Design
Furthermore, "this compound" derivatives have been synthesized and evaluated for their potential in drug design. Through molecular docking studies, compounds such as (4-amino-2-(4-methoxyphenyl)aminothiazol-5yl)(thiophene-2-yl)methanone have been explored for their antiviral activities, contributing to the development of new therapeutic agents (FathimaShahana & Yardily, 2020).
Safety and Hazards
The safety information for “[4-(Methoxymethyl)thiophen-2-yl]methanol” includes several hazard statements: H315, H319, H335 . These indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These statements provide guidance on how to handle the compound safely .
properties
IUPAC Name |
[4-(methoxymethyl)thiophen-2-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2S/c1-9-4-6-2-7(3-8)10-5-6/h2,5,8H,3-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWVLJXXZIINPCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CSC(=C1)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.